Cas no 2248353-47-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate
• CAS No: 2248353-47-9
• MF: C₂₀H₁₇N₃O₄
• MW: 363.366684675217
• CID: 6353766
• PubChem ID: 165891721
• Update Time: 2025-07-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6521047
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate
• 2248353-47-9

• Inchi： 1S/C20H17N3O4/c1-11(2)10-16-21-15-9-5-8-14(17(15)22-16)20(26)27-23-18(24)12-6-3-4-7-13(12)19(23)25/h3-9,11H,10H2,1-2H3,(H,21,22)
• InChI Key： ORRXYLSKZMZPBY-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=C1N=C(CC(C)C)N2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.12190603g/mol
• Monoisotopic Mass: 363.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate (CAS No: 2248353-47-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate, identified by its CAS number 2248353-47-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound features a fused system comprising an isoindole core and a benzodiazole moiety, both of which are well-known for their biological activity. The presence of a 1,3-dioxo group introduces additional reactivity and potential for functionalization, while the 2-(2-methylpropyl) substituent enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential pharmacokinetic profiles of such compounds with greater accuracy. Studies suggest that the 1,3-dioxo functionality may play a crucial role in modulating enzyme interactions, particularly those involving cytochrome P450 enzymes, which are central to drug metabolism. This has opened up avenues for investigating the compound's potential as an inhibitor or modulator in therapeutic contexts.

In the realm of medicinal chemistry, the benzodiazole scaffold is renowned for its anxiolytic, sedative, and muscle relaxant properties. By incorporating an isoindole moiety into this framework, researchers aim to expand the pharmacological spectrum of the compound. Preliminary in vitro studies have indicated that derivatives of this structure may exhibit enhanced binding affinity to specific neurotransmitter receptors, such as GABA-A receptors, which are implicated in anxiety disorders and seizure control.

The 2-(2-methylpropyl) group not only contributes to the compound's solubility profile but also influences its interactions with biological targets. This substitution pattern is often employed to improve pharmacokinetic properties, ensuring better absorption and reduced metabolic clearance. Such modifications are critical in optimizing drug candidates for clinical trials.

Current research in this area is focused on synthesizing analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate to evaluate their efficacy in treating neurological and psychiatric disorders. The integration of machine learning algorithms has accelerated the process of identifying promising candidates by predicting binding affinities and toxicological profiles before experimental validation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only enhance synthetic efficiency but also minimize unwanted byproducts.

One of the most compelling aspects of this compound is its potential dual functionality. The isoindole moiety can engage with biological pathways distinct from those targeted by benzodiazoles alone. This dual interaction could lead to synergistic effects that might be beneficial in treating multifaceted disorders. For instance, studies have hinted at its potential role in modulating inflammatory pathways by interacting with peroxisome proliferator-activated receptors (PPARs), which are involved in metabolic regulation and immune responses.

The pharmacological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate is ongoing across multiple disciplines. Researchers are exploring its interactions with various enzymes and receptors using high-throughput screening techniques. These efforts aim to uncover novel therapeutic applications beyond traditional anxiolytic uses. The compound's structural versatility allows for further derivatization, enabling fine-tuning of its pharmacological profile to meet specific therapeutic needs.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylpropyl)-1H-1,3-benzodiazole-4-carboxylate (CAS No: 2248353-47-9) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to unravel its potential as a lead compound for developing new treatments for neurological and psychiatric disorders. As computational methods improve and synthetic techniques evolve, the future prospects for this molecule remain highly encouraging.